Cas no 33787-85-8 ((4-Methylquinolin-2-yl)methanol)

(4-Methylquinolin-2-yl)methanol is a heterocyclic organic compound featuring a quinoline core substituted with a methyl group at the 4-position and a hydroxymethyl group at the 2-position. This structure imparts versatility in synthetic applications, particularly as a building block in pharmaceuticals, agrochemicals, and coordination chemistry. The hydroxymethyl group offers a reactive site for further functionalization, enabling derivatization into esters, ethers, or other intermediates. Its quinoline scaffold contributes to potential biological activity, making it valuable in medicinal chemistry research. The compound is typically handled under standard laboratory conditions, requiring protection from moisture and light to ensure stability. Its purity and well-defined structure support reproducible results in synthetic workflows.

(4-Methylquinolin-2-yl)methanol structure

33787-85-8 structure

Product Name:(4-Methylquinolin-2-yl)methanol

CAS No:33787-85-8

MF:C₁₁H₁₁NO

MW:173.211142778397

MDL:MFCD10699285

CID:1090584

PubChem ID:11229070

Update Time:2025-05-25

(4-Methylquinolin-2-yl)methanol Chemical and Physical Properties

Names and Identifiers

- (4-Methylquinolin-2-yl)methanol
- 4-Methyl-2-quinolinemethanol
- 33787-85-8
- AKOS006305112
- SCHEMBL526457
- SB67879
- DB-154226
- LCXWYRXBXAIHLT-UHFFFAOYSA-N
- DTXSID60459378
- (4-methyl-quinolin-2-yl)-methanol
- MDL： MFCD10699285
- Inchi： 1S/C11H11NO/c1-8-6-9(7-13)12-11-5-3-2-4-10(8)11/h2-6,13H,7H2,1H3
- InChI Key： LCXWYRXBXAIHLT-UHFFFAOYSA-N
- SMILES： OCC1=CC(C)=C2C=CC=CC2=N1

Computed Properties

Exact Mass: 173.08413
Monoisotopic Mass: 173.084063974g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 172
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.7
Topological Polar Surface Area: 33.1Å²

Experimental Properties

PSA: 33.12

(4-Methylquinolin-2-yl)methanol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM143719-1g	(4-methylquinolin-2-yl)methanol	33787-85-8	95%	1g	$***	2023-05-30
Chemenu	CM143719-1g	(4-methylquinolin-2-yl)methanol	33787-85-8	95%	1g	$464	2021-08-05
Alichem	A189005235-1g	(4-Methylquinolin-2-yl)methanol	33787-85-8	95%	1g	$437.09	2023-09-02
eNovation Chemicals LLC	Y1109194-1g	(4-Methylquinolin-2-yl)methanol	33787-85-8	95%	1g	$495	2024-06-05
eNovation Chemicals LLC	Y1109194-1g	(4-Methylquinolin-2-yl)methanol	33787-85-8	95%	1g	$495	2025-03-01
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1733676-1g	(4-Methylquinolin-2-yl)methanol	33787-85-8	98%	1g	￥2751.00	2024-05-18
Crysdot LLC	CD11141231-1g	(4-Methylquinolin-2-yl)methanol	33787-85-8	95+%	1g	$491	2024-07-17
eNovation Chemicals LLC	Y1109194-1g	(4-Methylquinolin-2-yl)methanol	33787-85-8	95%	1g	$495	2025-02-19

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Additional information on (4-Methylquinolin-2-yl)methanol

Comprehensive Overview of (4-Methylquinolin-2-yl)methanol (CAS No. 33787-85-8): Properties, Applications, and Industry Insights

(4-Methylquinolin-2-yl)methanol (CAS No. 33787-85-8) is a specialized organic compound belonging to the quinoline derivative family. Its molecular structure features a quinoline core substituted with a methyl group at the 4-position and a hydroxymethyl group at the 2-position. This unique arrangement grants it distinct chemical properties, making it valuable in pharmaceuticals, agrochemicals, and material science. Researchers frequently search for "33787-85-8 synthesis," "4-Methylquinolin-2-yl methanol applications," and "quinoline derivatives in drug discovery," reflecting its interdisciplinary relevance.

The compound's physicochemical properties include a molecular formula of C₁₁H₁₁NO, a moderate polarity due to the hydroxyl group, and solubility in common organic solvents like ethanol and dimethyl sulfoxide (DMSO). Its melting point and stability data are often queried in "CAS 33787-85-8 technical specifications," highlighting its importance in industrial formulations. Recent studies emphasize its role as a building block for fluorescent probes, aligning with trends in "bioimaging agents 2024" and "small-molecule sensors."

In pharmaceutical research, (4-Methylquinolin-2-yl)methanol serves as a precursor for antimalarial and antimicrobial agents, resonating with searches like "quinoline-based therapeutics." Its derivatization potential attracts attention in "green chemistry optimization" discussions, as industries seek eco-friendly synthesis routes. Analytical methods such as HPLC and NMR for purity assessment (commonly searched as "33787-85-8 characterization") are critical for quality control.

Emerging applications include its use in organic electronics, where its conjugated system contributes to charge transport properties. This connects to trending queries like "organic semiconductor materials" and "next-gen OLED components." Regulatory databases confirm its non-hazardous status under standard handling conditions, though proper lab protocols (e.g., "safe handling of quinoline derivatives") remain essential.

Market analysts note growing demand for CAS 33787-85-8 in Asia-Pacific R&D hubs, driven by "high-value heterocyclic compounds" investments. Patent filings reveal innovative uses in catalytic systems, addressing "sustainable chemical processes"—a key industry focus. Storage recommendations (searched as "33787-85-8 stability conditions") typically suggest inert atmospheres to prevent oxidation.

Future directions may explore its bioconjugation potential for targeted drug delivery, a topic gaining traction in "precision medicine 2024" forums. Collaborative studies between academia and manufacturers aim to scale production while addressing "cost-effective synthetic routes," balancing economic and environmental factors.